Cas no 915922-31-5 (4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one)

• Product Name: 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one
• CAS No: 915922-31-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD08059983
• CID: 1085183
• PubChem ID: 329775549
• Update Time: 2025-06-26

4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one
• 4-(hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one(SALTDATA: FREE)
• FT-0728599
• MFCD08059983
• AKOS013153644
• DTXSID00640642
• 4-(Hydroxymethyl)-1-(2-methoxyethyl)-2-pyrrolidinone
• CHEMBRDG-BB 4015572
• BS-38528
• CS-0366470
• 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one, AldrichCPR
• 915922-31-5
• SCHEMBL25101221
• DA-18527

• MDL： MFCD08059983
• Inchi： 1S/C8H15NO3/c1-12-3-2-9-5-7(6-10)4-8(9)11/h7,10H,2-6H2,1H3
• InChI Key： KYIDEFFZCCGIET-UHFFFAOYSA-N
• SMILES： OCC1CC(N(CCOC)C1)=O

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 327.1°C at 760 mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.479
• PSA: 49.77000
• LogP: -0.58850

4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one

Chemical Profile of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one (CAS No. 915922-31-5)

4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 915922-31-5, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this pyrrolidinone derivative incorporates a hydroxymethyl group and an N-(2-methoxyethyl) substituent, which contribute to its distinct chemical properties and reactivity. Such structural features make it a valuable scaffold for synthesizing bioactive molecules with therapeutic relevance.

The synthesis of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one involves multi-step organic transformations, typically starting from readily available precursors. The introduction of the hydroxymethyl group at the 4-position of the pyrrolidinone ring and the attachment of the N-(2-methoxyethyl) moiety require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve these transformations efficiently. The compound’s stability under various conditions, including storage and handling, is another critical aspect that must be addressed during its production.

In recent years, there has been growing interest in exploring the pharmacological properties of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential therapeutic applications in areas such as anti-inflammatory, analgesic, and neuroprotective treatments. Preliminary in vitro studies have indicated that this compound exhibits moderate activity against certain enzymatic targets, which could be exploited for drug design. The presence of both polar and non-polar functional groups enhances its solubility profile, making it amenable for formulation into various dosage forms.

The role of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one in drug development is further underscored by its ability to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its scaffold to create derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles. For instance, modifications at the hydroxymethyl or N-(2-methoxyethyl) positions can fine-tune the compound’s interactions with biological targets, leading to more selective and potent drug candidates. Such modifications are often guided by computational modeling and high-throughput screening techniques to accelerate the discovery process.

Advances in analytical chemistry have also contributed to a deeper understanding of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one’s behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational dynamics. These analytical tools are essential for confirming the identity and purity of the compound during synthesis and for studying its interactions with biological systems. Additionally, computational methods like molecular dynamics simulations help predict how this compound might behave within a cellular environment, aiding in rational drug design.

The potential applications of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals, where it could serve as a precursor for novel pesticides or herbicides. Furthermore, its ability to form stable complexes with metal ions suggests possible applications in materials science, particularly in the development of metal-organic frameworks (MOFs) or catalysts. As research continues to uncover new uses for this compound, its significance in various scientific disciplines is likely to grow.

Regulatory considerations also play a crucial role in the development and commercialization of 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that any products derived from this compound meet stringent safety and efficacy standards. Preclinical studies are essential to evaluate its toxicity profile, pharmacokinetics, and potential side effects before it can be tested in human trials. These studies provide critical data that informs decision-making regarding further development or regulatory approval.

The future prospects for 4-(Hydroxymethyl)-1-(2-methoxyethyl)pyrrolidin-2-one are promising, given its versatility and potential therapeutic value. Ongoing research aims to optimize synthetic routes for higher yields and reduced environmental impact while exploring novel derivatives with enhanced properties. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be instrumental in translating laboratory findings into clinical applications. As our understanding of this compound grows, so too will its contributions to advancing medical science and improving human health.